Cas no 915690-61-8 (1-[1-(3-bromophenyl)cyclobutyl]methanamine)

1-[1-(3-Bromophenyl)cyclobutyl]methanamine is a brominated cyclobutylamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a cyclobutyl ring substituted with a 3-bromophenyl group and a primary amine moiety, offering versatility in synthetic modifications. The bromine substituent enhances reactivity for cross-coupling reactions, while the amine group enables further functionalization, making it a valuable intermediate for drug discovery and material science. The compound's rigid cyclobutyl scaffold may contribute to conformational stability in target molecules. Its well-defined molecular architecture supports precise structural optimization in medicinal chemistry, particularly for developing bioactive compounds with tailored properties.

1-[1-(3-bromophenyl)cyclobutyl]methanamine structure

915690-61-8 structure

Product Name:1-[1-(3-bromophenyl)cyclobutyl]methanamine

CAS No:915690-61-8

MF:C₁₁H₁₄BrN

MW:240.139562129974

MDL:MFCD11642693

CID:797029

PubChem ID:17999158

Update Time:2025-06-23

1-[1-(3-bromophenyl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

- Cyclobutanemethanamine, 1-(3-bromophenyl)-
- [1-(3-bromophenyl)cyclobutyl]methanamine
- 1-(3-Bromophenyl)cyclobutanemethanamine (ACI)
- 1-[1-(3-bromophenyl)cyclobutyl]methanamine
- AB90568
- 1-(3-Bromophenyl)-cyclobutanemethanamine
- 1-(3-Bromophenyl)cyclobutanemethanamine
- DTXSID80592231
- AS-39941
- SY178606
- EN300-52225
- CS-0250790
- AKOS008124773
- (1-(3-BROMOPHENYL)CYCLOBUTYL)METHANAMINE
- 915690-61-8
- SCHEMBL4807847
- MFCD11642693
- Z390130892
- CYCLOBUTANEMETHANAMINE,1-(3-BROMOPHENYL)-
- MDL： MFCD11642693
- Inchi： 1S/C11H14BrN/c12-10-4-1-3-9(7-10)11(8-13)5-2-6-11/h1,3-4,7H,2,5-6,8,13H2
- InChI Key： KNGDQEVWRCWFDK-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2(CCC2)CN)C=CC=1

Computed Properties

Exact Mass: 239.03096g/mol
Monoisotopic Mass: 239.03096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 312.9±25.0 °C at 760 mmHg
Flash Point: 143.0±23.2 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-[1-(3-bromophenyl)cyclobutyl]methanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-[1-(3-bromophenyl)cyclobutyl]methanamine Pricemore >>

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Alichem	A019124809-250mg	(1-(3-Bromophenyl)cyclobutyl)methanamine	915690-61-8	95%	250mg	$195.80	2023-08-31
Alichem	A019124809-1g	(1-(3-Bromophenyl)cyclobutyl)methanamine	915690-61-8	95%	1g	$437.08	2023-08-31
Alichem	A019124809-5g	(1-(3-Bromophenyl)cyclobutyl)methanamine	915690-61-8	95%	5g	$1351.38	2023-08-31
TRC	B800778-25mg	1-(3-Bromophenyl)-cyclobutanemethanamine	915690-61-8		25mg	$ 70.00	2022-06-06
TRC	B800778-50mg	1-(3-Bromophenyl)-cyclobutanemethanamine	915690-61-8		50mg	$ 95.00	2022-06-06
TRC	B800778-250mg	1-(3-Bromophenyl)-cyclobutanemethanamine	915690-61-8		250mg	$ 365.00	2022-06-06
abcr	AB489853-250 mg	(1-(3-Bromophenyl)cyclobutyl)methanamine; .	915690-61-8		250mg	€248.80	2023-06-15
abcr	AB489853-1 g	(1-(3-Bromophenyl)cyclobutyl)methanamine; .	915690-61-8		1g	€560.20	2023-06-15
Apollo Scientific	OR451073-250mg	1-(3-Bromophenyl)-cyclobutanemethanamine	915690-61-8	95%	250mg	£207.00	2025-02-20
Apollo Scientific	OR451073-1g	1-(3-Bromophenyl)-cyclobutanemethanamine	915690-61-8	95%	1g	£555.00	2025-02-20